Cas no 648436-63-9 (1,1'-Biphenyl, 5-methyl-2-[(2,4,6-trimethylphenyl)thio]-)

1,1'-Biphenyl, 5-methyl-2-[(2,4,6-trimethylphenyl)thio]- structure
648436-63-9 structure
Product Name:1,1'-Biphenyl, 5-methyl-2-[(2,4,6-trimethylphenyl)thio]-
CAS No:648436-63-9
MF:C22H22S
MW:318.475084781647
CID:414467
PubChem ID:71378340
Update Time:2025-04-19

1,1'-Biphenyl, 5-methyl-2-[(2,4,6-trimethylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 5-methyl-2-[(2,4,6-trimethylphenyl)thio]-
    • 1,3,5-trimethyl-2-(4-methyl-2-phenylphenyl)sulfanylbenzene
    • DTXSID00800961
    • 648436-63-9
    • 5-Methyl-2-[(2,4,6-trimethylphenyl)sulfanyl]-1,1'-biphenyl
    • Inchi: 1S/C22H22S/c1-15-10-11-21(20(14-15)19-8-6-5-7-9-19)23-22-17(3)12-16(2)13-18(22)4/h5-14H,1-4H3
    • InChI Key: CSHCSQWKIGTRHD-UHFFFAOYSA-N
    • SMILES: S(C1=CC=C(C)C=C1C1C=CC=CC=1)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 318.14422188g/mol
  • Monoisotopic Mass: 318.14422188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 25.3Ų
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